BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 6-
Chloronicotinic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Chloronicotinic acid

Cat. No.: B046074

Essential Safety and Handling Guide for 6-
Chloronicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 6-Chloronicotinic acid, ensuring the well-being of laboratory personnel and
adherence to safety protocols.

Hazard Identification and Classification

6-Chloronicotinic acid is classified as a hazardous substance.[1][2] It is crucial to understand
its potential dangers before handling.

 Skin Irritation: Causes skin irritation.[1][2][3][4]
o Eye Irritation: Causes serious eye irritation.[1][2][3][4]
o Respiratory Irritation: May cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)

When handling 6-Chloronicotinic acid, appropriate personal protective equipment is
mandatory to prevent exposure.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[5][6][7][8][9]

Protects against dust particles
and splashes that can cause

serious eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[6][9]

Prevents direct skin contact
and irritation.[1][2]

Body Protection

Laboratory coat, chemical-

resistant apron, or coveralls.[5]

[eleelel

Protects skin from accidental

spills and contamination.

Respiratory Protection

Use in a well-ventilated area or
in a chemical fume hood.[1][6]
[10][11] If dust is generated, a
NIOSH-approved respirator

may be necessary.[5][6]

Minimizes the inhalation of
dust particles that can irritate

the respiratory system.[1][2]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 6-Chloronicotinic acid is essential for maintaining a safe

laboratory environment.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]

» Keep away from incompatible materials such as strong oxidizing agents.[1][2]

» Store below eye level to minimize the risk of dropping and spillage.[7][11]

2. Handling and Use:

 All handling of 6-Chloronicotinic acid powder should be conducted in a chemical fume

hood to control dust.[10][11]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB4707499_EN.htm
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-5-X9.pdf
https://coactionspecialty.safetynow.com/how-to-work-safely-with-corrosive-liquids-and-solids-fact-sheet/?print=print
https://www.denios.ca/resources/denios-magazine/navigating-corrosive-substances
https://www.oshatrainingschool.com/blog/corrosive-safety
https://www.fishersci.com/store/msds?partNumber=AC168690050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1562006&productDescription=6-CHLORONICOTINIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-5-X9.pdf
https://www.oshatrainingschool.com/blog/corrosive-safety
https://www.fishersci.com/store/msds?partNumber=AC168690050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1562006&productDescription=6-CHLORONICOTINIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4707499_EN.htm
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-5-X9.pdf
https://www.denios.ca/resources/denios-magazine/navigating-corrosive-substances
https://www.oshatrainingschool.com/blog/corrosive-safety
https://www.fishersci.com/store/msds?partNumber=AC168690050&countryCode=US&language=en
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-5-X9.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://ehs.princeton.edu/laboratory-research/chemical-safety/corrosive-materials
https://m.chemicalbook.com/ProductMSDSDetailCB4707499_EN.htm
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-5-X9.pdf
https://www.fishersci.com/store/msds?partNumber=AC168690050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1562006&productDescription=6-CHLORONICOTINIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b046074?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB4707499_EN.htm
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-5-X9.pdf
https://www.fishersci.com/store/msds?partNumber=AC168690050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1562006&productDescription=6-CHLORONICOTINIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://coactionspecialty.safetynow.com/how-to-work-safely-with-corrosive-liquids-and-solids-fact-sheet/?print=print
https://ehs.princeton.edu/laboratory-research/chemical-safety/corrosive-materials
https://www.benchchem.com/product/b046074?utm_src=pdf-body
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://ehs.princeton.edu/laboratory-research/chemical-safety/corrosive-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Avoid breathing dust.[1][6]
Wash hands thoroughly after handling.[1][5]

Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[1][2][6]

. First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

After skin contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5][10]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[1][2][5]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and drink 2-4 cupfuls of milk
or water. Seek medical attention.[5]

Disposal Plan
Proper disposal of 6-Chloronicotinic acid and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Classification: 6-Chloronicotinic acid is a halogenated organic compound.[12]

Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and
include the full chemical name.[13][14]

Segregation: Do not mix halogenated organic waste with non-halogenated waste streams to
avoid costly disposal procedures.[14][15]

Disposal Method: Dispose of waste through an authorized hazardous waste disposal
company. Do not empty into drains.[1][2] Sweep up solid spills and place them into a
suitable, labeled container for disposal.[1][2][5]
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Quantitative Data Summary

Property

Value

Molecular Formula

C6H4CINO2[4][6]

Molecular Weight 157.55 g/mol [3][4]

Appearance White to yellow to orange powder/crystal[16]
Skin Irritant (Category 2), Eye Irritant (Category

Hazards 2), Specific Target Organ Toxicity - Single

Exposure (Category 3, Respiratory system)[1][2]

Visual Workflows

The following diagrams illustrate key procedures for handling 6-Chloronicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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